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Compound of Interest

Compound Name: Prednisolone-d8

Cat. No.: B15144972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers of

Prednisolone-d8, a deuterated internal standard crucial for accurate quantification in

bioanalytical studies. This document outlines key technical data for supplier selection, details

experimental protocols for its application, and presents logical workflows to aid in the

procurement process.

Introduction to Prednisolone-d8
Prednisolone-d8 is a stable isotope-labeled version of Prednisolone, a synthetic glucocorticoid

widely used for its anti-inflammatory and immunosuppressive properties. In quantitative

analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), deuterated

standards like Prednisolone-d8 are indispensable. They serve as internal standards to correct

for variations in sample preparation and instrument response, thereby ensuring the accuracy

and precision of analytical results. The selection of a high-quality Prednisolone-d8 standard is

a critical first step in the development of robust bioanalytical methods.

Commercial Supplier Data for Prednisolone-d8
The following table summarizes the technical specifications for Prednisolone-d8 available

from various commercial suppliers. This data has been compiled from publicly available

information on supplier websites and product data sheets. Researchers are advised to request

a lot-specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.
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Supplier
Catalog
Number

Purity
Isotopic Purity
/ Enrichment

Available
Quantities

LGC Standards TRC-P703795 >95% (HPLC)[1] Not specified 1 mg, 10 mg

MedchemExpres

s
HY-17463S >98% Not specified

1 mg, 5 mg, 10

mg

MuseChem S000836 ≥95%[2] Not specified Inquire for details

InvivoChem V79686 ≥98% Not specified

1 mg, 5 mg, 10

mg, 50 mg, 100

mg

Pharmaffiliates
PA STI

074590[3]
Not specified Not specified

Inquire for

details[3]

Cayman

Chemical

35162

(Prednisolone-

d7)

≥99% deuterated

forms (d1-d7)[4]
≥99% for d7[4] 100 µg, 1 mg

Santa Cruz

Biotechnology
sc-213749 Not specified Not specified 1 mg, 5 mg

Note: Isotopic purity or enrichment is a critical parameter that is not always readily available on

supplier websites. It is strongly recommended to contact suppliers directly or consult the

Certificate of Analysis to obtain this information. Cayman Chemical provides detailed isotopic

purity for their Prednisolone-d7 product.

Experimental Protocols: Utilizing Prednisolone-d8 in
LC-MS/MS Analysis
Prednisolone-d8 is primarily used as an internal standard (IS) for the quantification of

Prednisolone in biological matrices. Below are detailed methodologies adapted from

established research protocols.

Sample Preparation for Plasma or Serum Analysis
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This protocol outlines a typical protein precipitation method for the extraction of Prednisolone

from plasma or serum samples.

Aliquoting: In a clean microcentrifuge tube, aliquot 100 µL of the plasma or serum sample.

Internal Standard Spiking: Add 10 µL of Prednisolone-d8 internal standard solution

(concentration to be optimized based on the expected analyte concentration, e.g., 100 ng/mL

in methanol).

Protein Precipitation: Add 300 µL of cold acetonitrile to the sample.

Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and

protein precipitation.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the

precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50

acetonitrile:water with 0.1% formic acid).

Injection: The reconstituted sample is now ready for injection into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Parameters
The following are typical starting parameters for the LC-MS/MS analysis of Prednisolone and

Prednisolone-d8. Optimization will be required for specific instrumentation and applications.

LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly used.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient Elution: A gradient from 10% B to 90% B over several minutes is a common starting

point.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Ionization Source: Electrospray Ionization (ESI) in positive mode is typically used.

Mass Transitions (MRM):

Prednisolone: The precursor ion is [M+H]+ at m/z 361.2. Common product ions are m/z

343.2 and 147.1.

Prednisolone-d8: The precursor ion is [M+H]+ at m/z 369.2. The corresponding product

ions would be shifted by the mass of the deuterium atoms (e.g., m/z 351.2 and 152.1, to

be confirmed by infusion).

Visualizing Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate key decision-making

processes and experimental workflows relevant to the use of Prednisolone-d8.
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Supplier Selection Workflow for Prednisolone-d8.
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LC-MS/MS Experimental Workflow using Prednisolone-d8.
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The selection of a reliable commercial supplier for Prednisolone-d8 is a foundational step for

any research requiring accurate quantification of Prednisolone. This guide provides the

necessary technical information to aid in this process, from a comparative overview of available

suppliers to detailed experimental protocols. By carefully considering the data presented and

following the outlined workflows, researchers can confidently procure high-quality

Prednisolone-d8 and develop robust and reliable bioanalytical methods for their drug

development and research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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